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Compound of Interest

Compound Name: Ethyl bromodifluoroacetate

Cat. No.: B148821 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with Ethyl bromodifluoroacetate. The

following procedures and data are compiled to ensure the safe handling, use, and disposal of

this chemical in a laboratory setting.

Chemical Safety and Hazard Information
Ethyl bromodifluoroacetate is a highly flammable and corrosive liquid that poses significant

health risks upon exposure.[1][2][3][4] It can cause severe skin burns, and serious eye

damage, and is harmful if swallowed, inhaled, or absorbed through the skin.[1][3][5]
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Hazard Classification Description

Physical Hazards

Highly flammable liquid and vapor.[2][3][4]

Vapors may form explosive mixtures with air and

can travel to an ignition source and flash back.

[2][6] Containers may explode when heated.[2]

[6]

Health Hazards

Causes severe skin burns and eye damage.[1]

[2][3][5] Harmful if swallowed, in contact with

skin, or if inhaled.[1] May cause respiratory

irritation.[1][4] The toxicological properties have

not been fully investigated.[1][7]

Environmental Hazards
No specific data is available, but it should not be

released into the environment.[6]

Physical and Chemical Properties

CAS Number 667-27-6[1][2][8]

Molecular Formula C4H5BrF2O2[2]

Boiling Point 112 °C at 700 mmHg (lit.)

Density 1.583 g/mL at 25 °C (lit.)

Flash Point 21 °C (69.8 °F) - closed cup

Appearance Light yellow liquid[2]

Personal Protective Equipment (PPE)
A comprehensive PPE plan is mandatory for handling Ethyl bromodifluoroacetate. The

following table outlines the required equipment.
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Body Part Required PPE
Specifications and

Guidelines

Eyes/Face
Chemical safety goggles and a

face shield.[9]

Eye protection must be worn at

all times. Contact lenses

should not be worn.[10] An

eyewash station must be

readily accessible.[10]

Skin/Body

Chemical-resistant gloves

(e.g., PVC), a flame-retardant

lab coat, and chemical-

resistant apron.[10] For larger

quantities, a full PVC

protective suit may be

necessary.[10]

All protective clothing should

be clean and put on before

work.[11] Contaminated

clothing should be removed

promptly and laundered by

trained personnel.[11]

Respiratory

A NIOSH/MSHA-approved

respirator with an appropriate

filter (e.g., type ABEK

(EN14387)) is required if

working outside of a fume

hood or if exposure limits are

exceeded.[6]

Feet

Closed-toe, chemical-resistant,

non-sparking safety footwear.

[10]

Operational and Handling Plan
Adherence to the following step-by-step procedures is critical for minimizing exposure and

ensuring a safe laboratory environment.

Preparation and Handling Workflow
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Preparation

Handling

Cleanup and Disposal

1. Don Appropriate PPE

2. Verify Fume Hood Functionality

3. Assemble All Necessary Equipment and Reagents

4. Ground All Equipment

5. Dispense Chemical in Fume Hood

6. Perform Reaction Under Inert Atmosphere (if required)

7. Securely Cap All Containers

8. Decontaminate Work Area

9. Dispose of Waste in Designated Hazardous Waste Container

10. Doff PPE in Correct Order

11. Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling of Ethyl bromodifluoroacetate.
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Step-by-Step Handling Protocol
Engineering Controls: Always handle Ethyl bromodifluoroacetate in a well-ventilated area,

preferably within a chemical fume hood.[6][7] Ensure safety showers and eyewash stations

are nearby and operational.[6][10]

Grounding: To prevent static discharge, which can ignite the flammable vapors, all metal

parts of equipment must be grounded.[6][10] Use non-sparking tools for all operations.[6][10]

Dispensing: When transferring the liquid, use spark-proof tools and explosion-proof

equipment.[6] Avoid all personal contact, including inhalation of vapors.[10]

Storage: Store in a tightly closed container in a dry, cool, and well-ventilated area designated

for flammable liquids.[6][7] Keep away from heat, sparks, open flames, and other ignition

sources.[6][7][10] Incompatible materials such as strong oxidizing agents, strong bases, and

strong reducing agents should be stored separately.[6]

Emergency and Disposal Plan
Immediate and appropriate action during an emergency is crucial.

Emergency Procedures
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Exposure Type First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, also under the eyelids.[7]

Remove contact lenses if present and easy to

do.[1] Continue rinsing and seek immediate

medical attention.[6][7]

Skin Contact

Immediately remove all contaminated clothing.

[6] Wash skin with plenty of soap and water for

at least 15 minutes.[1][7] Seek immediate

medical attention.[6][7]

Inhalation

Move the victim to fresh air and keep them at

rest in a position comfortable for breathing.[1][6]

If not breathing, give artificial respiration.[6][7]

Seek immediate medical attention.[6][7]

Ingestion

Do NOT induce vomiting.[1][6][7] Rinse mouth

with water.[1][6] Seek immediate medical

attention.[6][7] Ingestion can cause severe

swelling and damage to delicate tissues with a

danger of perforation.[7]

Fire

Use dry chemical, carbon dioxide (CO2), or

chemical foam to extinguish.[6] Water mist can

be used to cool closed containers.[6][7]

Firefighters should wear self-contained

breathing apparatus and full protective gear.[2]

[6]

Accidental Release

Evacuate the area and remove all ignition

sources.[6] Wear appropriate PPE.[6] Absorb

the spill with inert material (e.g., sand, silica gel)

and collect it in a suitable, closed container for

disposal.[6][7] Do not let the chemical enter

drains.[6][7]

Disposal Plan
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Waste from residues and unused products is classified as hazardous waste.[7]

Waste Collection: Collect all waste, including contaminated absorbent materials, in a

designated, properly labeled, and sealed hazardous waste container.

Disposal: Dispose of the waste through a licensed professional waste disposal service in

accordance with federal, state, and local environmental regulations.[1][7] Do not dispose of it

in the sanitary sewer.

Contaminated Packaging: Empty containers may retain product residue and vapors and can

be dangerous.[7][10] Dispose of contaminated packaging as hazardous waste.[9] Do not cut,

drill, grind, or weld on or near containers.[10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Ethyl Bromodifluoroacetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b148821#personal-protective-equipment-for-handling-
ethyl-bromodifluoroacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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